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Compound of Interest

Compound Name: Butyric--d4 Acid

Cat. No.: B582203 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Purpose
This document provides a detailed standard operating procedure (SOP) for the safe and

accurate preparation of Butyric-d4 Acid solutions. This deuterated standard is commonly

utilized as an internal standard in quantitative mass spectrometry-based assays for the analysis

of short-chain fatty acids (SCFAs) in various biological matrices.

Scope
This SOP applies to all laboratory personnel involved in the preparation of Butyric-d4 Acid stock

and working solutions.

Responsibilities
It is the responsibility of the designated laboratory personnel to read, understand, and adhere

to this SOP. The Laboratory Supervisor is responsible for ensuring that all personnel are

adequately trained in the procedures outlined herein.
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Butyric-d4 Acid, like its non-deuterated counterpart, is a corrosive liquid with a strong,

unpleasant odor.[1] All handling of this compound must be performed in a certified chemical

fume hood.[2][3]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including a lab

coat, safety glasses with side shields (or chemical splash goggles), and nitrile gloves.

Inhalation: Avoid inhaling fumes. All work with the neat compound and concentrated

solutions should be conducted in a well-ventilated chemical fume hood.[2]

Skin and Eye Contact: Butyric acid is corrosive to the skin and eyes.[1][2] In case of contact,

immediately flush the affected area with copious amounts of water for at least 15 minutes

and seek medical attention.[2]

Ingestion: Do not ingest. If swallowed, rinse mouth with water (only if the person is

conscious) and seek immediate medical attention. Do not induce vomiting.[2]

Spills: In the event of a spill, neutralize with a suitable agent such as sodium bicarbonate,

and absorb with an inert material. Dispose of as hazardous waste according to institutional

guidelines.

Materials and Equipment
Butyric-d4 Acid (e.g., Butyric-2,2,3,3-d4 acid)

High-purity solvent (e.g., Methanol, Acetonitrile, or LC-MS grade water)

Calibrated analytical balance

Volumetric flasks (Class A)

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Amber glass vials with PTFE-lined caps for storage

Chemical fume hood

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Butyric-Acid
https://media.laballey.com/docbuilder/butyric-acid-lab-grade-safety-data-sheet-6777f505ab2db.pdf
https://studylib.net/doc/7580984/2-4-d-butyric-acid-cas-no.94-82-6
https://media.laballey.com/docbuilder/butyric-acid-lab-grade-safety-data-sheet-6777f505ab2db.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Butyric-Acid
https://media.laballey.com/docbuilder/butyric-acid-lab-grade-safety-data-sheet-6777f505ab2db.pdf
https://media.laballey.com/docbuilder/butyric-acid-lab-grade-safety-data-sheet-6777f505ab2db.pdf
https://media.laballey.com/docbuilder/butyric-acid-lab-grade-safety-data-sheet-6777f505ab2db.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) as specified in Section 4.0

Quantitative Data Summary
The following table summarizes the key quantitative data for Butyric-2,2,3,3-d4 Acid.

Property Value Reference

Molecular Formula C₄H₄D₄O₂ [4]

Molecular Weight 92.13 g/mol [4]

CAS Number 1219794-99-6 [4]

Appearance Colorless, oily liquid [1][5]

Density (non-deuterated) ~0.96 g/mL at 25 °C [1]

Boiling Point (non-deuterated) 163.5 °C [6]

Solubility
Miscible in water, ethanol, and

ether
[5][6]

Experimental Protocols
Preparation of a 1 mg/mL Primary Stock Solution
This protocol describes the preparation of a 1 mg/mL primary stock solution of Butyric-d4 Acid

in methanol. The choice of solvent may be adapted based on the specific analytical method.

Pre-labeling: Label a clean, dry 10 mL Class A volumetric flask and an amber storage vial

with the compound name ("Butyric-d4 Acid Stock"), concentration (1 mg/mL), solvent

(Methanol), preparation date, and your initials.

Taring the Balance: In a chemical fume hood, place a clean weighing boat on the analytical

balance and tare it.

Weighing the Compound: Carefully transfer approximately 10 mg of Butyric-d4 Acid into the

weighing boat and record the exact weight.
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Dissolution: Using a clean funnel, carefully transfer the weighed Butyric-d4 Acid into the pre-

labeled 10 mL volumetric flask. Rinse the weighing boat multiple times with small volumes of

methanol, transferring the rinsate into the volumetric flask to ensure a complete transfer.

Bringing to Volume: Add methanol to the volumetric flask until it is approximately half-full.

Gently swirl the flask to dissolve the Butyric-d4 Acid completely.

Final Volume Adjustment: Once fully dissolved, bring the solution to the 10 mL mark with

methanol. The bottom of the meniscus should be level with the calibration mark.

Homogenization: Cap the volumetric flask and invert it 15-20 times to ensure the solution is

homogeneous.

Storage: Transfer the prepared stock solution to the pre-labeled amber glass vial. Store at

-20°C or as recommended by the manufacturer. Stock solutions are generally stable for at

least 6 months under these conditions.

Preparation of a 10 µg/mL Working Solution
This protocol describes the serial dilution of the 1 mg/mL primary stock solution to a 10 µg/mL

working solution.

Pre-labeling: Label a clean, dry 10 mL Class A volumetric flask and an amber storage vial

with the compound name ("Butyric-d4 Acid Working Solution"), concentration (10 µg/mL),

solvent (Methanol), preparation date, and your initials.

Dilution Calculation: To prepare 10 mL of a 10 µg/mL solution from a 1 mg/mL (1000 µg/mL)

stock, a 1:100 dilution is required. Therefore, 100 µL of the stock solution is needed.

V₁ = (C₂ * V₂) / C₁ = (10 µg/mL * 10 mL) / 1000 µg/mL = 0.1 mL = 100 µL

Transferring Stock Solution: Using a calibrated micropipette, carefully transfer 100 µL of the

1 mg/mL Butyric-d4 Acid primary stock solution into the pre-labeled 10 mL volumetric flask.

Bringing to Volume: Add methanol to the volumetric flask up to the 10 mL mark.

Homogenization: Cap the volumetric flask and invert it 15-20 times to ensure the solution is

homogeneous.
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Storage: Transfer the prepared working solution to the pre-labeled amber glass vial. Store at

-20°C. It is recommended to prepare fresh working solutions more frequently than stock

solutions, for example, on a weekly or bi-weekly basis, depending on the stability and usage.

Visualizations
The following diagrams illustrate the logical workflow for the preparation of Butyric-d4 Acid

solutions.
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Figure 1: Workflow for Preparing Butyric-d4 Acid Stock Solution.

Stock Solution Preparation (1 mg/mL)

start_end

process_step

decision

storage

safety

Start Wear Full PPE Weigh Butyric-d4 Acid
in Fume Hood

Dissolve in Solvent
in Volumetric Flask Bring to Final Volume Homogenize Solution Transfer to

Amber Vial Store at -20°C

Click to download full resolution via product page

Caption: Figure 1: Workflow for Preparing Butyric-d4 Acid Stock Solution.
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Figure 2: Workflow for Preparing Butyric-d4 Acid Working Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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